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Introduction: A Versatile Heterocyclic Building Block
3,3-Dimethylpyrrolidine-2-thione is a sulfur-containing heterocyclic compound belonging to

the thioamide class of molecules.[1] In this structure, the carbonyl oxygen of a pyrrolidinone

ring is replaced by a sulfur atom, a modification that significantly influences its chemical

reactivity and potential applications.[1] The pyrrolidine ring itself adopts a non-planar, puckered

conformation, with the gem-dimethyl groups at the 3-position introducing notable steric

hindrance.[1] This structural feature, a consequence of the Thorpe-Ingold effect, can influence

the kinetics and thermodynamics of reactions involving the heterocyclic ring. The thione group

at the 2-position enhances the compound's polarity and its capacity for hydrogen bonding.[1]

Primarily, 3,3-Dimethylpyrrolidine-2-thione serves as a valuable and versatile intermediate in

the field of organic synthesis. Its unique structural and electronic properties make it a key

starting material for the development of a variety of more complex heterocyclic compounds.

These subsequently find applications in the synthesis of pharmaceuticals and agrochemicals,

such as pesticides and herbicides. Furthermore, its utility extends to material science, where it

is explored for the creation of novel polymers and coatings.
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Chemical Identity and Nomenclature
The systematic IUPAC name for this compound is 3,3-dimethylpyrrolidine-2-thione. While

not extensively documented, a common synonym is 3,3-dimethyl-2-thioxopyrrolidine.

Physicochemical and Spectroscopic Properties
The fundamental properties of 3,3-Dimethylpyrrolidine-2-thione are summarized in the table

below. It is important to note that while the basic properties are well-established, detailed

experimental spectroscopic data, particularly NMR chemical shifts, are not widely reported in

the public domain.[1]

Property Value Source(s)

IUPAC Name
3,3-dimethylpyrrolidine-2-

thione
[1]

CAS Number 127103-83-7 [1]

Molecular Formula C₆H₁₁NS [1]

Molecular Weight 129.23 g/mol [1]

Canonical SMILES CC1(CCNC1=S)C [1]

InChI

InChI=1S/C6H11NS/c1-6(2)3-

4-7-5(6)8/h3-4H2,1-2H3,

(H,7,8)

[1]

InChIKey
QWAVPKNPPQGTHT-

UHFFFAOYSA-N
[1]

Spectroscopic Characterization
Although specific experimental spectra for 3,3-Dimethylpyrrolidine-2-thione are not readily

available in published literature, its structure has been confirmed by X-ray crystallography.[1]

The crystal structure (CCDC 608422) reveals a puckered pyrrolidine ring and a C–S bond

length of 1.68 Å, which is consistent with the presence of a thione group.[1] Based on the

known spectroscopic behavior of analogous compounds, the following characteristics can be

predicted:
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¹H NMR: Protons on the carbon atom adjacent to the thione group (C5-H₂) would be

expected to be deshielded and appear as a triplet. The protons on the C4 carbon would likely

appear as another triplet, shifted slightly upfield. The six protons of the two methyl groups at

the C3 position would appear as a sharp singlet. The N-H proton would likely be a broad

singlet.

¹³C NMR: The carbon of the thione group (C=S) at position 2 would exhibit the most

downfield chemical shift. The quaternary carbon at position 3, bearing the two methyl groups,

would also be clearly identifiable. The two methylene carbons of the pyrrolidine ring and the

carbon of the methyl groups would appear at characteristic upfield shifts.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong absorption

band corresponding to the C=S stretching vibration, typically found in the region of 1250-

1020 cm⁻¹. The N-H stretching vibration would appear as a broad band in the region of

3400-3100 cm⁻¹. C-H stretching vibrations from the aliphatic ring and methyl groups would

be observed around 2950-2850 cm⁻¹.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (m/z = 129). Fragmentation patterns

would likely involve the loss of the methyl groups and cleavage of the pyrrolidine ring.

Synthesis and Reactivity
The most prevalent and efficient method for the synthesis of 3,3-Dimethylpyrrolidine-2-thione
is through the thionation of its corresponding lactam, 3,3-dimethylpyrrolidin-2-one.[1] This

transformation is typically achieved using thionating agents such as Lawesson's reagent or

phosphorus pentasulfide (P₄S₁₀).[1]

General Synthesis Workflow: Thionation of a Lactam
The following diagram illustrates the general workflow for the synthesis of a thiolactam from a

lactam using a thionating agent like Lawesson's reagent.
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Caption: General workflow for the synthesis of 3,3-Dimethylpyrrolidine-2-thione.

Detailed Experimental Protocol (General Procedure)
The following is a generalized, self-validating protocol for the synthesis of 3,3-
Dimethylpyrrolidine-2-thione based on the thionation of 3,3-dimethylpyrrolidin-2-one with

Lawesson's reagent. Note: As a specific detailed protocol for this exact compound is not readily

available, this procedure is based on established methods for similar transformations and

should be optimized as needed.

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with 3,3-

dimethylpyrrolidin-2-one (1.0 equivalent).

Solvent Addition: Anhydrous toluene is added to dissolve the starting material completely.

The choice of an anhydrous solvent is critical to prevent the decomposition of the thionating

agent.

Addition of Thionating Agent: Lawesson's reagent (0.5-0.6 equivalents) is added to the

stirred solution in one portion. The reaction mixture is then heated to reflux.

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the

starting material is consumed.
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Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure. The residue is then redissolved in a suitable organic

solvent (e.g., dichloromethane or ethyl acetate) and washed with a saturated aqueous

solution of sodium bicarbonate to neutralize any acidic byproducts, followed by a brine wash.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure. The crude product is then purified by column

chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane

and ethyl acetate) to afford the pure 3,3-Dimethylpyrrolidine-2-thione.

Reactivity Profile
The thione group in 3,3-Dimethylpyrrolidine-2-thione is the primary site of its reactivity. It

readily participates in nucleophilic reactions, such as alkylation and acylation.[1] For instance,

reaction with methyl iodide in the presence of a base will yield the corresponding S-methyl

thioimidate. This reactivity allows for further functionalization of the molecule.

Furthermore, the sulfur atom of the thione group acts as a soft donor, enabling the compound

to serve as a ligand in coordination chemistry. It can form stable complexes with various

transition metals, including zinc and copper.[1]

Applications and Future Directions
The primary application of 3,3-Dimethylpyrrolidine-2-thione is as a synthetic intermediate. Its

structural features make it a valuable precursor for the synthesis of a wide range of biologically

active molecules and functional materials.

Potential in Drug Discovery
The pyrrolidine and thiolactam scaffolds are present in numerous pharmacologically active

compounds. While specific biological activities for 3,3-Dimethylpyrrolidine-2-thione have not

been extensively reported, its derivatives are of interest in drug discovery. The incorporation of

the gem-dimethyl group can enhance metabolic stability and modulate the pharmacokinetic

properties of a drug candidate. The thione group itself can act as a bioisostere for an amide,

potentially leading to improved biological activity or altered selectivity profiles.

Role in Asymmetric Catalysis
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The ability of the thione group to stabilize charge suggests that 3,3-Dimethylpyrrolidine-2-
thione and its derivatives could be explored as organocatalysts.[1] Preliminary studies on

analogous thioamides have shown their utility in enantioselective aldol reactions, indicating a

potential avenue for future research with this specific compound.[1]

Logical Relationship of Applications
The following diagram illustrates the logical flow from the core structure of 3,3-
Dimethylpyrrolidine-2-thione to its potential applications.
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Caption: Potential application pathways for 3,3-Dimethylpyrrolidine-2-thione.

Safety and Handling
While a comprehensive toxicity profile for 3,3-Dimethylpyrrolidine-2-thione is not available,

GHS hazard statements for the related compound 3,3-dimethylpyrrolidine suggest that it may

cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[2]

Therefore, it is prudent to handle 3,3-Dimethylpyrrolidine-2-thione with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations

should be performed in a well-ventilated fume hood.

Conclusion
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3,3-Dimethylpyrrolidine-2-thione is a heterocyclic compound with significant potential as a

building block in organic synthesis. Its straightforward preparation from the corresponding

lactam, coupled with the versatile reactivity of the thione group, makes it an attractive starting

material for the development of novel pharmaceuticals, agrochemicals, and materials. While

detailed spectroscopic and biological activity data for the parent compound are currently

limited, the established chemistry of related thiolactams and the strategic inclusion of the gem-

dimethyl group suggest that further exploration of this molecule and its derivatives will yield

valuable scientific insights and practical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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